ethyl 4-{3-[(1-benzyl-4-piperidinyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate

• IUPAC Name: ethyl 4-[3-[(1-benzylpiperidin-4-yl)amino]-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C25H29N3O4/c1-2-32-25(31)19-8-10-21(11-9-19)28-23(29)16-22(24(28)30)26-20-12-14-27(15-13-20)17-18-6-4-3-5-7-18/h3-11,20,22,26H,2,12-17H2,1H3
• InChI Key: PJSMLXNHQZCQEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)NC3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C25H29N3O4
• Molecular Weight: 435.5 g/mol

Description

Ethyl 4-{3-[(1-benzyl-4-piperidinyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate, also known as EBP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Ethyl 4-{3-[(1-benzyl-4-piperidinyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate exerts its pharmacological effects through the inhibition of the enzyme monoamine oxidase B (MAO-B), which is involved in the metabolism of dopamine and other neurotransmitters. By inhibiting MAO-B, this compound increases the levels of these neurotransmitters in the brain, leading to its neuroprotective and anti-cancer effects.
Biochemical and Physiological Effects:
This compound has been shown to improve motor function and reduce neuronal damage in animal models of Parkinson's disease and Alzheimer's disease. It has also been shown to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and leukemia cells.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 4-{3-[(1-benzyl-4-piperidinyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate is its high potency and selectivity for MAO-B inhibition, which makes it a promising candidate for further drug development. However, its low solubility in water and limited stability in biological systems may pose challenges for its use in in vivo studies.

Future Directions

Future research on ethyl 4-{3-[(1-benzyl-4-piperidinyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate could focus on optimizing its chemical structure to improve its pharmacological properties, as well as investigating its potential applications in other disease models and drug delivery systems. Additionally, further studies on the mechanism of action of this compound could provide insights into the underlying molecular pathways involved in its neuroprotective and anti-cancer effects.

Synthesis Methods

Ethyl 4-{3-[(1-benzyl-4-piperidinyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate can be synthesized through a multistep process that involves the condensation of 4-benzyloxy-3-hydroxybenzaldehyde with piperidine-4-carboxylic acid, followed by the reaction of the resulting product with ethyl chloroformate and 1,2,5,6-tetrahydro-2,5-dioxopyrrolo[3,4-c]pyrrole. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Ethyl 4-{3-[(1-benzyl-4-piperidinyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoate has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. It has been shown to exhibit neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease, as well as anti-cancer activity against various cancer cell lines.